NSC 617145 NSC 617145 NSC 617145 is an inhibitor of WRN helicase (IC50 = 230 nM) that inhibits the ATPase, but not exonuclease, activity of WRN helicase in a concentration-dependent manner. It is selective for WRN over BLM, FANCJ, ChlR1, RecQ, and UvrD helicases, only exhibiting 7% inhibition of RECQ1 at a concentration of 5 µM. NSC 617145 inhibits growth of HeLa cells via formation of DNA double strand breaks (DSBs) and induction of apoptosis in a WRN helicase-dependent manner. NSC 617145 also acts synergistically with mitomycin C to inhibit growth as well as induce DSBs and chromosomal abnormalities in Fanconia-anemia deficient (FA-D2-/-) cells.
NSC 617145 is a helicase inhibitor used in the treatment of Werner syndrome helicase and acts synergistically with Mitomycin C, an antitumor antibiotic. It is used as antineoplastic.

Brand Name: Vulcanchem
CAS No.: 203115-63-3
VCID: VC20912090
InChI: InChI=1S/C13H10Cl4N2O4/c1-13(2,3-18-9(20)5(14)6(15)10(18)21)4-19-11(22)7(16)8(17)12(19)23/h3-4H2,1-2H3
SMILES: CC(C)(CN1C(=O)C(=C(C1=O)Cl)Cl)CN2C(=O)C(=C(C2=O)Cl)Cl
Molecular Formula: C13H10Cl4N2O4
Molecular Weight: 400.0 g/mol

NSC 617145

CAS No.: 203115-63-3

Cat. No.: VC20912090

Molecular Formula: C13H10Cl4N2O4

Molecular Weight: 400.0 g/mol

* For research use only. Not for human or veterinary use.

NSC 617145 - 203115-63-3

Specification

Description NSC 617145 is an inhibitor of WRN helicase (IC50 = 230 nM) that inhibits the ATPase, but not exonuclease, activity of WRN helicase in a concentration-dependent manner. It is selective for WRN over BLM, FANCJ, ChlR1, RecQ, and UvrD helicases, only exhibiting 7% inhibition of RECQ1 at a concentration of 5 µM. NSC 617145 inhibits growth of HeLa cells via formation of DNA double strand breaks (DSBs) and induction of apoptosis in a WRN helicase-dependent manner. NSC 617145 also acts synergistically with mitomycin C to inhibit growth as well as induce DSBs and chromosomal abnormalities in Fanconia-anemia deficient (FA-D2-/-) cells.
NSC 617145 is a helicase inhibitor used in the treatment of Werner syndrome helicase and acts synergistically with Mitomycin C, an antitumor antibiotic. It is used as antineoplastic.

CAS No. 203115-63-3
Molecular Formula C13H10Cl4N2O4
Molecular Weight 400.0 g/mol
IUPAC Name 3,4-dichloro-1-[3-(3,4-dichloro-2,5-dioxopyrrol-1-yl)-2,2-dimethylpropyl]pyrrole-2,5-dione
Standard InChI InChI=1S/C13H10Cl4N2O4/c1-13(2,3-18-9(20)5(14)6(15)10(18)21)4-19-11(22)7(16)8(17)12(19)23/h3-4H2,1-2H3
Standard InChI Key PCOXPBOKDABARQ-UHFFFAOYSA-N
SMILES CC(C)(CN1C(=O)C(=C(C1=O)Cl)Cl)CN2C(=O)C(=C(C2=O)Cl)Cl
Canonical SMILES CC(C)(CN1C(=O)C(=C(C1=O)Cl)Cl)CN2C(=O)C(=C(C2=O)Cl)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator